Cas no 111790-37-5 (Biotin-EDA)

• Product Name: Biotin-EDA
• CAS No: 111790-37-5
• MF: C₁₂H₂₂N₄O₂S
• MW: 286.393681049347
• MDL: MFCD09839905
• CID: 155371
• Update Time: 2025-05-19

Biotin-EDA Chemical and Physical Properties

Names and Identifiers

• 1H-Thieno[3,4-d]imidazole-4-pentanamide,N-(2-aminoethyl)hexahydro-2-oxo-, (3aS,4S,6aR)-
• N-(2-Aminoethyl)biotinamide
• biotinylamidoethylacetamide
• 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-(2-aminoethyl)pentanamide
• N-(2-Aminoethyl)-5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide
• N-(2-AMINOETHYL)-BIOTINAMIDE
• N-?(2-?Aminoethyl)?biotinamide
• (3aS,4S,6aR)-N-(2-Aminoethyl)hexahydro-2-oxo-1H-thieno[3,4-d]imidazole-4-pentanamide
• 1H-Thieno(3,4-d)imidazole-4-pentanamide,N-(2-aminoethyl)hexahydro-3-oxo-,(3aS,4S,6aR)
• A)]-N-(2-Aminoethyl)hexahydro-2-oxo-1H-thieno[3,4-d]imidazole-4-pentanamide
• BAEA
• biotin ethylenediamine
• biotinylethylenediamine
• N-[2-(D-biotinylamino)ethyl]amine
• N-biotinyl-1,2-diaminoethane
• N-Biotinyl-ethylenediamine
• Biotin-EDA

• MDL： MFCD09839905
• Inchi： 1S/C12H22N4O2S/c13-5-6-14-10(17)4-2-1-3-9-11-8(7-19-9)15-12(18)16-11/h8-9,11H,1-7,13H2,(H,14,17)(H2,15,16,18)/t8-,9-,11-/m0/s1
• InChI Key： BNCJEZWKLUBUBB-QXEWZRGKSA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCN)=O)NC(N2)=O

Computed Properties

• Exact Mass: 354.13600
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 8

Experimental Properties

• Density: 1.189±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 172-174°C
• Solubility: Very slightly soluble (0.6 g/l) (25 º C),
• PSA: 141.70000
• LogP: 0.66330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives Biotin and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Biotin-EDA

Professional Introduction to Biotin-EDA (CAS No. 111790-37-5)

Biotin-EDA (Ethylene Diamine Tetraacetic Acid-Biotin Conjugate) is a specialized chemical compound that has garnered significant attention in the field of biochemical research and pharmaceutical development. This compound, identified by its CAS number 111790-37-5, represents a novel conjugation of biotin, a well-known vitamin B7, with Ethylene Diamine Tetraacetic Acid (EDA), a chelating agent. The synthesis and application of such conjugates have opened new avenues in diagnostic imaging, therapeutic interventions, and biomolecular interactions.

The integration of biotin with EDA creates a molecule with enhanced binding capabilities and stability, making it particularly useful in various biochemical assays. Biotin, known for its high affinity to streptavidin and avidin proteins, serves as an excellent probe for detecting and isolating target biomolecules. On the other hand, EDA's chelating properties allow it to bind metal ions, providing additional functional versatility. This combination has been explored in the development of novel diagnostic tools that require both high specificity and sensitivity.

Recent advancements in the field have demonstrated the potential of Biotin-EDA in targeted drug delivery systems. By leveraging its ability to bind to specific receptors or biomarkers, this compound can be used to deliver therapeutic agents directly to sites of interest within the body. This approach has shown promise in reducing side effects associated with systemic drug administration and improving treatment efficacy. The use of CAS No. 111790-37-5 in these studies underscores its growing importance in pharmaceutical research.

In addition to its applications in drug delivery, Biotin-EDA has been utilized in the development of biosensors and immunoassays. Its ability to form stable complexes with target molecules makes it an ideal candidate for detecting trace amounts of substances in biological samples. For instance, researchers have employed this conjugate in enzyme-linked immunosorbent assays (ELISAs) to quantify proteins and peptides with high accuracy. The precision offered by these assays is crucial for early detection and monitoring of diseases such as cancer and diabetes.

The chemical properties of Biotin-EDA also make it valuable in the field of nanotechnology. By modifying its structure, scientists can create nanoparticles that exhibit specific functionalities tailored for biomedical applications. These nanoparticles can be functionalized with biotin for targeted imaging or loaded with drugs for controlled release. The versatility of this compound has led to its incorporation into various nanoplatforms designed for enhancing diagnostic capabilities and therapeutic outcomes.

One of the most exciting areas where Biotin-EDA is making an impact is in gene therapy research. The ability to bind DNA and RNA efficiently allows this compound to be used as a tool for delivering genetic material into cells. This has implications for treating genetic disorders by correcting faulty genes or introducing therapeutic genes into affected tissues. The use of CAS No. 111790-37-5 in these experiments highlights the compound's potential as a vehicle for gene-based therapies.

The synthesis of Biotin-EDA involves a series of carefully controlled chemical reactions that ensure the formation of stable bonds between biotin and EDA. These reactions are typically carried out under inert conditions to prevent degradation, ensuring that the final product maintains its desired properties. The purity and yield of the synthesized compound are critical factors that determine its effectiveness in various applications.

Ongoing research continues to uncover new uses for Biotin-EDA across different fields. For instance, studies have explored its potential role in regenerative medicine, where it can be used to promote tissue growth and repair. Its ability to stimulate cellular activity while maintaining specificity makes it an attractive candidate for developing regenerative therapies.

The future prospects for Biotin-EDA are promising, with ongoing efforts aimed at optimizing its properties and expanding its applications. As our understanding of biological systems grows, so does the demand for innovative tools like this conjugate. The continued development of novel derivatives and formulations will likely unlock even more possibilities for this versatile compound.